4-acetamido-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide

• IUPAC Name: 4-acetamido-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H17N3O2S/c1-13(23)22-17-4-2-15(3-5-17)19(24)21-11-14-6-8-20-18(10-14)16-7-9-25-12-16/h2-10,12H,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key: RCWDKTGRWFPPBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC(=NC=C2)C3=CSC=C3
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

4-acetamido-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. The compound is also known by its chemical name, TAK-659, and has been shown to have a variety of interesting properties that make it a promising candidate for further investigation.

Scientific Research Applications

Neuropharmacological Activity

Benzamides, including structures similar to 4-acetamido-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide, have been extensively studied for their neuropharmacological activity. Research indicates that specific benzamide derivatives exhibit significant inhibitory effects on stereotyped behavior in animal models, pointing towards potential applications in treating psychosis and other neurological disorders (Iwanami et al., 1981).

Biological Activity of Thiophene Analogues

Thiophene analogues of carcinogenic compounds, closely related to the thiophenyl structure in the target compound, have been synthesized and evaluated. These studies are crucial in understanding the potential biological activities of such compounds, including carcinogenicity, aiding in the development of safer pharmaceutical agents (Ashby et al., 1978).

Anticonvulsant Activity

Benzamide derivatives have been explored for their anticonvulsant properties. A series of 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetamides demonstrated significant anticonvulsant activity in various animal models of epilepsy, highlighting the potential therapeutic applications of such compounds in treating seizure disorders (Obniska et al., 2015).

Glucokinase Activation for Diabetes Treatment

Benzamide derivatives have been identified as potent glucokinase activators, with potential applications in treating type 2 diabetes mellitus. These compounds have demonstrated significant glucose uptake increases in rat hepatocytes, indicating their potential in managing blood glucose levels (Park et al., 2014).

Anti-Acetylcholinesterase Activity

Research on specific benzamide derivatives has unveiled potent anti-acetylcholinesterase (anti-AChE) activity. This activity is crucial in the context of Alzheimer's disease and other cognitive disorders, as compounds that inhibit AChE can potentially ameliorate symptoms related to these diseases (Sugimoto et al., 1990).

Mechanism of Action

Target of Action

Similar compounds have been designed and synthesized for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s worth noting that the molecular interactions of the derivatized conjugates in docking studies reveal their suitability for further development . This suggests that the compound may interact with its target in a way that inhibits the growth or function of the bacteria.

Pharmacokinetics

The compound’s significant activity against mycobacterium tuberculosis h37ra, with 50% inhibitory concentrations (ic50) ranging from 135 to 218 μM, suggests that it may have favorable bioavailability .

Result of Action

The compound exhibits significant activity against Mycobacterium tuberculosis H37Ra, with IC50 values ranging from 1.35 to 2.18 μM . This suggests that the compound may inhibit the growth or function of the bacteria, leading to a decrease in the severity of tuberculosis.